Cas no 1354487-39-0 ((2S,4S)-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid)

• Product Name: (2S,4S)-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid
• CAS No: 1354487-39-0
• MF: C₂₂H₂₄BrNO₅
• MW: 462.333665847778
• CID: 4696161
• Update Time: 2025-08-03

(2S,4S)-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-[(5-Bromo[1,1'-biphenyl]-2-yl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
• (2S,4R)-4-(4-Bromo-2-phenylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (2S,4S)-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid

• Inchi： 1S/C22H24BrNO5/c1-22(2,3)29-21(27)24-13-16(12-18(24)20(25)26)28-19-10-9-15(23)11-17(19)14-7-5-4-6-8-14/h4-11,16,18H,12-13H2,1-3H3,(H,25,26)/t16-,18+/m1/s1
• InChI Key： KCMUWRSJGZGCRP-AEFFLSMTSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C=CC=CC=1)O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 586
• Topological Polar Surface Area: 76.1

(2S,4S)-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on (2S,4S)-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid

Introduction to (2S,4S)-4-(5-Bromo-1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1354487-39-0)

(2S,4S-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid) is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1354487-39-0, represents a sophisticated molecular structure that combines several key functional groups, making it a valuable intermediate in the synthesis of complex molecules.

The structural framework of this compound features a pyrrolidine core, which is a crucial motif in many biologically active molecules. The pyrrolidine ring is particularly interesting due to its ability to mimic the conformation of certain natural products and peptides, thereby serving as an effective scaffold for drug design. The stereochemistry of the pyrrolidine ring, specifically the (2S,4S) configuration, is critical for its biological activity and has been meticulously controlled during synthesis.

One of the most notable features of this compound is the presence of a tert-butoxycarbonyl (Boc) group at the 1-position of the pyrrolidine ring. The Boc group is a widely used protecting group in organic synthesis, particularly in peptide chemistry. It not only protects the amine group during subsequent reactions but also enhances the stability of the intermediate during storage and handling. This makes (2S,4S-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid) an excellent starting material for multi-step synthetic routes that require protection-deprotection strategies.

The other key functional group in this compound is the 4-(5-Bromo1,1'-biphenyl-2-yl)oxy moiety. This aromatic substituent not only contributes to the overall complexity of the molecule but also potentially enhances its binding affinity to biological targets. The bromine atom in this group provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are particularly useful for introducing additional aryl or heteroaryl groups into the molecule, expanding its pharmacological potential.

In recent years, there has been growing interest in developing novel therapeutic agents based on chiral pyrrolidine derivatives. The stereochemistry of these compounds plays a pivotal role in their biological activity, with enantiomers often exhibiting vastly different pharmacological profiles. The precise (2S,4S) configuration of (2S,4S-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid) makes it an ideal candidate for studying stereoselective interactions with biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Boc group necessitates conditions that are compatible with both the pyrrolidine ring and the aromatic substituent. Similarly, the installation of the 5-Bromo1,1'-biphenyl-2-yl)oxy group requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and selectivity.

The potential applications of (2S,4S-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid) extend beyond academic research. Its structural features make it a promising candidate for further development into novel drugs targeting various diseases. For instance, its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions suggests potential applications in areas such as oncology and central nervous system disorders.

In conclusion, (2S,4S-4-(5-Bromo1,1'-biphenyl-2-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid) (CAS No. 1354487-39-0) is a versatile and highly functional compound with significant potential in both synthetic chemistry and drug discovery. Its unique structural features and stereochemistry make it an invaluable tool for researchers exploring new therapeutic strategies.